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Compound of Interest

Compound Name: Daphnilongeridine

Cat. No.: B15588667

For Researchers, Scientists, and Drug Development Professionals

Abstract

Daphnilongeridine is a complex polycyclic alkaloid belonging to the extensive family of
Daphniphyllum alkaloids. Isolated from the plant species Daphniphyllum longeracemosum, this
natural product has garnered interest within the scientific community for its potential cytotoxic
activities. This technical guide provides a comprehensive overview of the available information
on Daphnilongeridine, including its chemical identity, and situates it within the broader context
of related cytotoxic Daphniphyllum alkaloids. Due to the limited specific experimental data on
Daphnilongeridine, this document also presents representative experimental protocols and
potential mechanisms of action based on studies of closely related compounds.

Chemical Identity

CAS Number: 922522-15-4

Molecular Formula: C32Hs51NOs4
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Property Value

CAS Registry Number 922522-15-4

Molecular Formula C32H51NO4

Molecular Weight 513.75 g/mol

Source Organism Daphniphyllum longeracemosum[1][2]

Biological Activity: Cytotoxicity

While specific quantitative cytotoxic data for Daphnilongeridine is not extensively available in
peer-reviewed literature, it is reported to exhibit cytotoxicity against several tumor cell lines.
The broader class of Daphniphyllum alkaloids has demonstrated significant cytotoxic effects
across a range of cancer cell lines. To provide a comparative context, the following table
summarizes the cytotoxic activities (ICso values) of several other Daphniphyllum alkaloids.

Alkaloid Cell Line ICs0 (pM) Reference
Daphnezomine W HelLa 16.0 pg/mL [3][4]
Daphnioldhanol A HelLa 31.9 [5]

A closely related
] HelLa ~3.89 [6]
alkaloid

Experimental Protocols

The following sections detail generalized experimental protocols relevant to the study of
Daphnilongeridine and related alkaloids. These are intended to serve as a foundational

methodology for researchers.

Isolation of Daphniphyllum Alkaloids

This protocol outlines a general procedure for the extraction and isolation of alkaloids from

Daphniphyllum species.
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Air-dried and powdered plant material
(leaves and stems of D. longeracemosum)

l

Maceration with Methanol (MeOH)
at room temperature

l

Concentration of the extract
under reduced pressure

:

Suspension in H20 and extraction
with Chloroform (CHCI3)

l

Extraction of CHCls layer with
2% aqueous HCI

,

Basification of the acidic aqueous layer
with Ammonia (NH3-H20) to pH 9-10

:

Extraction with CHCI3

:

Crude Alkaloid Extract

l

Separation by Column Chromatography
(Silica gel, Sephadex LH-20, HPLC)

l

Isolation of Pure Alkaloids
(e.g., Daphnilongeridine)

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Daphniphyllum alkaloids.
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Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric
assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Seed cancer cells in a 96-well plate
and incubate for 24h

'

Treat cells with various concentrations
of Daphnilongeridine

'

Incubate for a specified period
(e.g., 48h or 72h)

'

Add MTT solution to each well
and incubate for 4h

'

Add a solubilizing agent (e.g., DMSO)
to dissolve formazan crystals

'

Measure absorbance at a specific wavelength
(e.g., 570 nm) using a microplate reader

i

Calculate cell viability and determine
the ICso value

Click to download full resolution via product page

Figure 2. Workflow for determining cytotoxicity using the MTT assay.
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Potential Mechanism of Action: Induction of
Apoptosis

Many cytotoxic natural products exert their anticancer effects by inducing programmed cell
death, or apoptosis. While the specific signaling pathways affected by Daphnilongeridine
have not been elucidated, the intrinsic apoptosis pathway is a common mechanism. This
pathway is regulated by the Bcl-2 family of proteins and involves the release of cytochrome c

from the mitochondria, leading to the activation of caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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